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Compound of Interest

Compound Name: 5-Fluoroisoquinolin-3-amine

CAS No.: 1221974-43-1

Cat. No.: B1442154

Get Quote

Executive Summary
5-Fluoroisoquinolin-3-amine (CAS: 1221974-43-1) is a specialized heterocyclic scaffold

utilized primarily in the development of kinase inhibitors and CNS-active agents.[1][2]

Distinguished by the strategic placement of a fluorine atom at the peri-position (C5) and an

amine handle at C3, this compound offers unique electronic properties that modulate

lipophilicity, metabolic stability, and ligand-protein binding interactions. This guide provides a

comprehensive analysis of its physicochemical profile, validated synthetic routes, and

applications in modern drug discovery.[3][4][5]

Chemical Identity & Physicochemical Profile[6][7][8]
[9]
The introduction of fluorine at the C5 position of the isoquinoline ring creates a significant

dipole moment and alters the pKa of the pyridine nitrogen, distinguishing it from its non-

fluorinated parent.

Table 1: Core Chemical Data
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Property Specification

CAS Registry Number 1221974-43-1

IUPAC Name 5-fluoroisoquinolin-3-amine

Molecular Formula

C

H

FN

Molecular Weight 162.16 g/mol

Appearance Off-white to pale yellow solid

Solubility
Soluble in DMSO, Methanol; Sparingly soluble

in Water

H-Bond Donors 1 (Primary Amine)

H-Bond Acceptors 2 (Pyridine Nitrogen, Fluorine)

Table 2: Predicted Physicochemical Properties
Parameter Value (Est.) Significance

LogP ~1.6 - 1.8
Moderate lipophilicity suitable

for CNS penetration.

pKa (Pyridine N) ~4.8 - 5.0

Reduced basicity compared to

isoquinoline (5.14) due to the

inductive electron-withdrawing

effect of 5-F.

TPSA ~39 Å
Favorable for membrane

permeability and oral

bioavailability.

Structural Analysis & Electronic Effects
The 5-fluoroisoquinolin-3-amine scaffold is governed by two competing electronic forces:
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Inductive Withdrawal (-I): The fluorine atom at C5 exerts a strong electron-withdrawing effect

through the

-framework. This lowers the electron density of the adjacent ring system, decreasing the
basicity of the pyridine nitrogen (N2) and increasing the acidity of the C4 proton.

Resonance Donation (+R): The C3-amine group acts as a strong resonance donor, pushing

electron density into the N2 nitrogen and the C4 position.

This "push-pull" system makes the C4 position highly nucleophilic, susceptible to electrophilic

aromatic substitution (e.g., halogenation), which is a critical feature for further functionalization

in medicinal chemistry campaigns.
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Figure 1: Electronic interplay between the 5-fluoro substituent and the 3-amino group.

Synthetic Methodologies
Synthesis of 3-aminoisoquinolines is synthetically challenging compared to the 1-amino

isomers. Two primary routes are recommended: a classical cyclization approach and a modern

transition-metal-catalyzed annulation.

Route A: Cyclization of 2-(Cyanomethyl)benzonitriles
(Classical)
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This route is robust and scalable. It relies on the construction of a homophthalonitrile derivative

which undergoes acid-mediated cyclization.

Precursor: Start with 2-methyl-3-fluorobenzonitrile.

Bromination: Radical bromination (NBS, AIBN) yields 2-(bromomethyl)-3-fluorobenzonitrile.

Cyanation: Nucleophilic displacement with NaCN/DMSO yields 2-(cyanomethyl)-3-

fluorobenzonitrile.

Cyclization: Treatment with dry HBr/acetic acid or Lewis acids induces cyclization to the 3-

aminoisoquinoline core.

Route B: Rh(III)-Catalyzed Annulation (Modern)
For high-value medicinal chemistry (small scale), C-H activation offers rapid access.

Reactants:N-tert-butyl-3-fluorobenzamidine + Internal Alkyne (or Vinylene Carbonate

equivalent).

Catalyst: [Cp*RhCl

]

/ AgSbF

.

Mechanism: The Rh(III) catalyst directs ortho-C-H activation on the benzamidine, inserts the

alkyne, and undergoes reductive elimination to form the isoquinoline, followed by N-

deprotection.
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Figure 2: Retrosynthetic pathway via the homophthalonitrile intermediate.
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Medicinal Chemistry Applications
The 5-fluoroisoquinolin-3-amine scaffold acts as a bioisostere for quinoline and naphthalene

systems, often yielding improved pharmacokinetic profiles.

Kinase Inhibition (ATP-Competitive)
The 3-aminoisoquinoline motif mimics the adenine ring of ATP. The N2 nitrogen accepts a

hydrogen bond from the kinase hinge region (e.g., Val/Leu backbone), while the 3-NH

donates a hydrogen bond to the carbonyl of the hinge.

Target: PI3K, mTOR, and Tyrosine Kinases.

Role of 5-F: The fluorine atom can occupy a small hydrophobic pocket or block metabolic

oxidation at the C5 position (a common soft spot in isoquinolines).

CNS Ligands
Fluorinated isoquinolines are high-affinity ligands for:

5-HT (Serotonin) Receptors: The basicity of the isoquinoline nitrogen allows for salt bridge

formation with Asp residues in GPCRs.

PET Imaging: The 5-F position can be substituted with

F to create radiotracers for mapping neuroreceptor density in vivo.

Safety & Handling Protocol
As a potent bioactive amine, strict safety protocols are required.

GHS Classification:

Acute Toxicity (Oral): Category 4 (Harmful if swallowed).

Skin/Eye Irritation: Category 2 (Causes serious irritation).

STOT-SE: Category 3 (Respiratory irritation).
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Handling: Use only in a fume hood. Avoid dust formation.

Storage: Store at 2-8°C under inert gas (Argon/Nitrogen) to prevent oxidation of the amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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